Cas no 2172366-66-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid
• CAS No: 2172366-66-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6425674
• PubChem ID: 165517361
• Update Time: 2025-10-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid
• EN300-1517992
• 2172366-66-2
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-18(15-26(32)33)29-25(31)14-19(16-28(2,3)4)30-27(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24H,5,14-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YGACTPISYDPDGE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(CC(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid (CAS No. 2172366-66-2)

In the realm of peptide synthesis and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid (CAS No. 2172366-66-2) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with Fmoc chemistry. Researchers and biochemists frequently search for high-purity Fmoc-amino acids to ensure optimal yields in peptide coupling reactions, making this compound a staple in modern laboratories.

The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid serves as a temporary protecting group for the amino functionality, which can be selectively removed under mild basic conditions. This property is particularly valuable in the synthesis of complex peptides and therapeutic proteins, a topic gaining traction due to advancements in biologics and personalized medicine. With the rise of AI-driven drug discovery, demand for specialized reagents like this compound has surged, as computational models increasingly predict novel peptide-based therapeutics.

Another area of interest is the compound's role in click chemistry and bioconjugation. Its unique structure, featuring a 5,5-dimethylhexanamido side chain, allows for selective modifications, enabling researchers to create custom peptide-drug conjugates. This aligns with the growing trend of targeted drug delivery systems, a hot topic in oncology and immunology research. Searches for Fmoc-amino acid applications and peptide modification techniques have spiked, reflecting the compound's relevance in cutting-edge science.

From a technical standpoint, CAS No. 2172366-66-2 is characterized by its high solubility in organic solvents like DMF and DCM, which are commonly used in SPPS. Its stability under acidic conditions further enhances its utility in multi-step syntheses. Laboratories often inquire about storage conditions for Fmoc-amino acids, as proper handling ensures longevity and performance. Recommendations typically include storage at -20°C in anhydrous environments to prevent degradation.

The compound's significance extends to material science, where it is employed in the design of biofunctionalized surfaces and hydrogels. These applications are pivotal in tissue engineering and 3D bioprinting, fields that dominate academic and industrial research. As sustainability becomes a priority, searches for green chemistry alternatives in peptide synthesis have also highlighted the need for efficient, low-waste reagents like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid.

In summary, CAS No. 2172366-66-2 represents a versatile tool in both academic and industrial settings. Its applications span drug development, biomaterials, and diagnostic probes, addressing some of the most pressing challenges in life sciences. As the scientific community continues to explore peptide-based therapeutics and nanomedicine, this compound will undoubtedly remain at the forefront of innovation.